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Compound of Interest

Compound Name:
5-Amino-1-isopropyl-3-

methylpyrazole

Cat. No.: B073526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-Amino-1-isopropyl-3-
methylpyrazole, a heterocyclic amine belonging to the versatile class of 5-aminopyrazoles.

This class of compounds is of significant interest to the pharmaceutical industry due to its

proven track record as a scaffold in the development of potent and selective kinase inhibitors.

This document covers the chemical identity, physicochemical properties, synthesis, and known

biological activities of aminopyrazoles, with a focus on their potential applications in drug

discovery and development. While specific experimental data for the title compound is limited in

publicly available literature, this guide leverages data from closely related analogs to provide a

thorough and practical resource.

Chemical Identity and Structure
5-Amino-1-isopropyl-3-methylpyrazole is a substituted pyrazole with the following identifiers:

Chemical Name: 5-Amino-1-isopropyl-3-methylpyrazole

CAS Number: 1124-16-9

Molecular Formula: C₇H₁₃N₃
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Molecular Weight: 139.19 g/mol

Structure:
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Start Materials:
Acetoacetonitrile and
Isopropylhydrazine

Condensation Reaction

Cyclization

Product:
5-Amino-1-isopropyl-3-methylpyrazole

Purification
(e.g., Crystallization or Chromatography)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Receptor Tyrosine Kinase (RTK)

Dimerization &
Autophosphorylation

Growth Factor

Grb2/Sos

Ras

Raf

MEK

ERK

Transcription Factors

Cell Proliferation,
Survival, Differentiation

5-Aminopyrazole Inhibitor

Inhibition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b073526?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 5-Amino-1-isopropyl-3-
methylpyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073526#5-amino-1-isopropyl-3-methylpyrazole-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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